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Compound of Interest

Compound Name: C16-PAF

Cat. No.: B1662334 Get Quote

For researchers, scientists, and drug development professionals working with C16-PAF (1-O-

hexadecyl-2-acetyl-sn-glycero-3-phosphocholine), a potent lipid mediator, ensuring safe

handling practices is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure laboratory

environment.

While C16-PAF is not classified as hazardous under Regulation (EC) No. 1272/2008, it is

crucial to adhere to standard laboratory safety protocols to minimize any potential risks[1]. A

related compound, Miltefosine (Hexadecyl phosphocholine), is categorized as acutely toxic if

swallowed, highlighting the importance of careful handling of all structurally similar chemicals.

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the consistent use of appropriate PPE.

The following table summarizes the recommended protective gear for handling C16-PAF.
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PPE Category Specific Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

To prevent eye contact with

dust or splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
To avoid skin contact.

Body Protection Laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

generating dust or aerosols.

To prevent inhalation of

airborne particles.

Operational Plan for Handling C16-PAF
A systematic approach to handling C16-PAF, from receipt to disposal, is critical for maintaining

a safe and efficient workflow.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name and quantity match the order.

Wear appropriate PPE (lab coat, gloves, and safety glasses) during inspection.

2. Storage:

C16-PAF is typically supplied as a lyophilized powder and should be stored at -20°C for long-

term stability[2][3].

Keep the container tightly sealed and in a dry environment to prevent degradation[1].

3. Preparation of Solutions:

Solutions of C16-PAF are known to be unstable and should be prepared fresh for each

experiment.
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Handle the lyophilized powder in a chemical fume hood or a designated area with adequate

ventilation to avoid inhalation of dust.

Use appropriate solvents as recommended by the supplier. For example, C16-PAF is soluble

in ethanol, DMSO, and water.

When preparing stock solutions, aliquot and freeze at -20°C or -70°C under an inert gas.

Aqueous stock solutions are stable for up to 3 days at -20°C, while ethanol stock solutions

can be stored for up to 3 months at -70°C.

4. Handling and Use:

Always wear the recommended PPE when handling C16-PAF in any form.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

In case of accidental contact, follow the first aid measures outlined below.

5. First Aid Measures:

Inhalation: If inhaled, move the person to fresh air and seek medical attention if you feel

unwell.

Skin Contact: In case of contact, wash the affected area thoroughly with soap and water.

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek

medical advice.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

6. Disposal Plan:

Dispose of unused C16-PAF and any contaminated materials in accordance with

institutional, local, state, and federal regulations.
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Do not allow the substance to enter drains or surface water.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for C16-PAF.

Parameter Value Source

Molecular Weight 523.69 g/mol

CAS Number 74389-68-7

Storage Temperature -20°C

Appearance Lyophilized powder

Visualizing the Workflow
To provide a clear, step-by-step visual guide, the following diagram illustrates the safe handling

workflow for C16-PAF.
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Caption: Workflow for Safe Handling of C16-PAF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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